Cas no 1390679-13-6 ((1R)-1-(3-BROMO-5-CHLOROPHENYL)ETHANE-1,2-DIAMINE)

• Product Name: (1R)-1-(3-BROMO-5-CHLOROPHENYL)ETHANE-1,2-DIAMINE
• CAS No: 1390679-13-6
• MF: C₈H₁₀BrClN₂
• MW: 249.535399913788
• CID: 5581261
• PubChem ID: 130709737
• Update Time: 2023-08-10

(1R)-1-(3-BROMO-5-CHLOROPHENYL)ETHANE-1,2-DIAMINE Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(3-BROMO-5-CHLOROPHENYL)ETHANE-1,2-DIAMINE
• 1390679-13-6
• N13707

• Inchi： 1S/C8H10BrClN2/c9-6-1-5(8(12)4-11)2-7(10)3-6/h1-3,8H,4,11-12H2/t8-/m0/s1
• InChI Key： TXBWUHLPERCINH-QMMMGPOBSA-N
• SMILES： BrC1=CC(=CC(=C1)[C@H](CN)N)Cl

Computed Properties

• Exact Mass: 247.97159g/mol
• Monoisotopic Mass: 247.97159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52Ų